4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione

• IUPAC Name: 4-amino-3-phenyl-6-(4-propan-2-ylphenyl)-7H-pyrimido[5,4-d]pyrimidine-2,8-dione
• InChI: InChI=1S/C21H19N5O2/c1-12(2)13-8-10-14(11-9-13)19-23-16-17(20(27)25-19)24-21(28)26(18(16)22)15-6-4-3-5-7-15/h3-12H,22H2,1-2H3,(H,23,25,27)
• InChI Key: FRRPKADEBZDJQN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C2=NC3=C(N(C(=O)N=C3C(=O)N2)C4=CC=CC=C4)N
• Molecular Formula: C21H19N5O2
• Molecular Weight: 373.4 g/mol
• CAS No.: 1119391-98-8

Description

4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione is a useful research compound. Its molecular formula is C21H19N5O2 and its molecular weight is 373.416. The purity is usually 95%.
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Scientific Research Applications

Cycloaddition Reactions and Selectivity

Research on compounds structurally related to 4-Imino-6-(4-(isopropyl)phenyl)-3-phenyl-1,3,7-trihydro-5,7-diazaquinazoline-2,8-dione has demonstrated their utility in exploring facial selectivity in cycloaddition reactions. For example, cyclohexadienes bearing isopropenyl and isopropyl groups have been studied for their selectivities in 4 + 2 reactions with various dienophiles, shedding light on mechanistic pathways and the influence of substituents on reaction outcomes (Morrison et al., 2006).

Antibacterial Activities

Compounds featuring imino groups and phenyl substituents have been synthesized and evaluated for their antibacterial activities. Studies demonstrate that such compounds exhibit significant activities against Gram-positive bacteria, providing a basis for the development of new antibacterial agents (Dabholkar & Ansari, 2008).

Photo-induced Autorecycling Oxidation

Innovative chemical frameworks incorporating phenyl and triazoline-dione functionalities have been synthesized, revealing unique photo-induced autorecycling oxidation processes. These studies offer insights into novel oxidation methods and the potential for developing new chemical transformations (Nitta et al., 2005).

Antitumor Activity

Research into triazolyl- and triazinyl-quinazolinediones, which share some structural similarity with the query compound, indicates potential antitumor activities. The design and synthesis of these compounds and their evaluation against various human cancer cell lines underscore the importance of such molecules in the development of new anticancer therapies (Al-Romaizan et al., 2019).